Cas no 183161-77-5 (benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate)

• Product Name: benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate
• CAS No: 183161-77-5
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 6272905
• PubChem ID: 165932802
• Update Time: 2025-06-15

benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate
• 183161-77-5
• EN300-7046766

• Inchi： 1S/C19H23NO3/c1-19(2,22)15-20(13-16-9-5-3-6-10-16)18(21)23-14-17-11-7-4-8-12-17/h3-12,22H,13-15H2,1-2H3
• InChI Key： RJMXZPMTYDKBOD-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate

Recent Advances in the Study of Benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS: 183161-77-5)

Benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS: 183161-77-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential industrial applications, providing a comprehensive overview for professionals in the field.

The compound's unique structural features, including the carbamate moiety and the hydroxy-methylpropyl group, make it a versatile intermediate in organic synthesis. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its role in the development of enzyme inhibitors and receptor modulators. Researchers have successfully utilized 183161-77-5 in the synthesis of analogs targeting serine hydrolases, demonstrating its utility in probing enzyme mechanisms and designing potential therapeutics.

In terms of synthetic methodology, advances in green chemistry approaches have been applied to the production of benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate. A 2023 study published in ACS Sustainable Chemistry & Engineering reported an efficient, solvent-free synthesis route with improved yield and reduced environmental impact. This development is particularly relevant given the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Biological evaluations of derivatives containing the 183161-77-5 scaffold have shown promising results in various therapeutic areas. Notably, research teams have reported moderate to strong activity against inflammatory markers in in vitro models, suggesting potential applications in autoimmune disease treatment. The compound's ability to modulate cellular signaling pathways has also been investigated, with preliminary data indicating possible utility in oncology research.

From a safety and pharmacokinetics perspective, recent preclinical studies have provided valuable data on the absorption, distribution, metabolism, and excretion (ADME) properties of benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate derivatives. These findings, published in Drug Metabolism and Disposition, contribute to our understanding of how structural modifications affect drug-like properties, informing future medicinal chemistry optimization efforts.

Industrial applications of 183161-77-5 have expanded beyond pharmaceuticals, with recent patents disclosing its use in specialty chemicals and materials science. The compound's stability and reactivity profile make it suitable for creating novel polymers with specific mechanical and thermal properties. This cross-disciplinary potential underscores the importance of continued research into this chemical entity.

Looking forward, the scientific community anticipates further exploration of benzyl N-benzyl-N-(2-hydroxy-2-methylpropyl)carbamate's potential. Ongoing research aims to elucidate its mechanism of action in various biological systems and to develop more efficient synthetic routes. As the compound continues to demonstrate versatility across multiple applications, it remains a valuable subject of study in chemical biology and drug discovery.